Cas no 1391052-48-4 (3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt)

• Product Name: 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt
• CAS No: 1391052-48-4
• MF: C₆H₉NaO₃
• MW: 152.123633146286
• CID: 4555365
• Update Time: 2025-05-19

3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt
• 2-Oxo-3-Methylpentanoic Acid-13C3 SodiuM Salt
• 3-Methyl-2-oxopentanoic Acid-13C3 SodiuM Salt
• SodiuM 3-Methyl-2-oxopentanoate-13C3
• SodiuM 3-Methyl-2-oxovalerate-13C3
• SodiuM α-Keto-β-Methylvalerate-13C3

• Inchi： 1S/C6H10O3.Na/c1-3-4(2)5(7)6(8)9;/h4H,3H2,1-2H3,(H,8,9);/q;+1/p-1
• InChI Key： SMDJDLCNOXJGKC-UHFFFAOYSA-M
• SMILES： [O-]C(=O)C(=O)C(C)CC.[Na+]

Additional information on 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt

Comprehensive Overview of 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt (CAS No. 1391052-48-4)

3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt (CAS No. 1391052-48-4) is a stable isotope-labeled compound widely utilized in metabolic research, pharmaceutical development, and analytical chemistry. This 13C3-labeled derivative of 3-methyl-2-oxovaleric acid offers exceptional precision in tracer studies, enabling researchers to track metabolic pathways with high specificity. Its sodium salt form enhances solubility, making it ideal for in vitro and in vivo applications. With the growing demand for isotope-labeled standards in LC-MS and NMR analyses, this compound has become a critical tool for advancing precision medicine and nutrient metabolism studies.

The unique carbon-13 labeling pattern in 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt allows for unambiguous detection in complex biological matrices. Researchers frequently employ it to investigate branched-chain amino acid (BCAA) metabolism, a hotspot topic due to its implications in diabetes, obesity, and athletic performance. Recent studies highlight its role in elucidating mitochondrial dysfunction and ketogenesis, aligning with the surge in public interest around metabolic health and personalized nutrition. Its application extends to stable isotope-resolved metabolomics (SIRM), a technique gaining traction in cancer research.

From a synthetic chemistry perspective, CAS No. 1391052-48-4 exemplifies the convergence of isotope enrichment and bioanalytical innovation. The compound’s purity (>98% by HPLC) and isotopic abundance (>99% 13C) meet stringent requirements for FDA-compliant drug development. As the pharmaceutical industry shifts toward targeted therapies, this labeled analog serves as a reference material for quantifying drug metabolites, addressing the need for reproducible data in clinical trials. Its stability under physiological pH also makes it suitable for longitudinal studies.

Environmental scientists have adopted 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt to study microbial degradation of organic compounds, a field amplified by concerns over bioremediation and carbon cycling. The compound’s low toxicity profile and compatibility with high-resolution mass spectrometry align with the push for green chemistry alternatives. Furthermore, its use in fluxomics—a cutting-edge discipline mapping metabolic networks—resonates with the rise of systems biology approaches in academia and industry.

In the context of sports science, this isotope-labeled acid helps decode energy metabolism during exercise, a trending topic among fitness enthusiasts and professionals. Its ability to trace ketone body production has sparked interest in low-carbohydrate diets and endurance training protocols. The compound’s utility in nutraceutical research further bridges gaps between biochemistry and consumer health trends, such as biohacking and performance optimization.

To summarize, 3-Methyl-2-oxovaleric Acid-13C3 Sodium Salt (CAS No. 1391052-48-4) stands at the intersection of advanced research and real-world applications. Its versatility across biomedical, environmental, and nutritional sciences underscores its value in addressing contemporary challenges. As interest grows in metabolomic profiling and sustainable science, this compound will likely remain indispensable for innovators seeking data-driven solutions.